methyl 4-(3,4-dichlorophenyl)-7-methyl-2,5-dioxo-1,2,3,4,5,6,7,8-octahydro-6-quinolinecarboxylate
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Description
Methyl 4-(3,4-dichlorophenyl)-7-methyl-2,5-dioxo-1,2,3,4,5,6,7,8-octahydro-6-quinolinecarboxylate is a useful research compound. Its molecular formula is C18H17Cl2NO4 and its molecular weight is 382.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 381.0534634 g/mol and the complexity rating of the compound is 633. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthetic Methods and Chemical Properties
Practical and Large-Scale Synthesis : A study by Bänziger et al. (2000) presents a short, efficient synthesis method suitable for large-scale manufacturing of rac-(3S,4aR,10aR)-6-methoxy-1-propyl-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline-3-carboxylic acid methyl ester, highlighting its importance as an intermediate for pharmaceutically active compounds Bänziger, J. Cercus, and Wolfgang Stampfer, U. Sunay, 2000.
Antimalarial Activity : Görlitzer et al. (2006) explored the synthesis and antimalarial efficacy of thieno[3,4-c]quinolin-4-yl-amine derivatives, demonstrating their potential in developing new treatments for malaria K. Görlitzer, B. Gabriel, H. Jomaa, J. Wiesner, 2006.
Antituberculosis Agents : Jaso et al. (2005) synthesized and evaluated new quinoxaline-2-carboxylate 1,4-dioxide derivatives for their in vitro antituberculosis activity, identifying compounds with significant efficacy against Mycobacterium tuberculosis Andrés Jaso, Belén Zarranz, I. Aldana, A. Monge, 2005.
Cocrystals of Diastereoisomers : Research by Linden et al. (2006) on the cocrystals of diastereoisomers of 1,4-dihydropyridine derivatives shows the significance of molecular arrangement in developing calcium modulatory drugs A. Linden, M. Gündüz, R. Şimşek, C. Şafak, 2006.
Optical and Electronic Properties : A study by Khalid et al. (2019) on quinoline-based derivatives explored their potential in nonlinear optical (NLO) research, combining experimental analysis and density functional theory (DFT) calculations to assess their electronic and NLO properties M. Khalid, M. A. Ullah, M. Adeel, Muhammad Usman Khan, M. Tahir, A. Braga, 2019.
Properties
IUPAC Name |
methyl 4-(3,4-dichlorophenyl)-7-methyl-2,5-dioxo-1,3,4,6,7,8-hexahydroquinoline-6-carboxylate |
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InChI |
InChI=1S/C18H17Cl2NO4/c1-8-5-13-16(17(23)15(8)18(24)25-2)10(7-14(22)21-13)9-3-4-11(19)12(20)6-9/h3-4,6,8,10,15H,5,7H2,1-2H3,(H,21,22) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEPMZIVJWHYAGI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(C(CC(=O)N2)C3=CC(=C(C=C3)Cl)Cl)C(=O)C1C(=O)OC |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2NO4 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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